2-(benzyloxy)-N-((5-(thiophen-3-yl)furan-2-yl)methyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-(benzyloxy)-N-((5-(thiophen-3-yl)furan-2-yl)methyl)acetamide features a hybrid heterocyclic scaffold combining furan and thiophene moieties, linked via a methylene bridge to an acetamide core substituted with a benzyloxy group.
Synthetic routes for analogous compounds (e.g., sulfonamide-linked acetamides in ) typically involve coupling reactions using carbodiimides (e.g., EDC) or nucleophilic substitutions with sulfonyl chlorides . While direct synthesis data for this compound are absent in the evidence, its structural features align with methods described for related molecules.
Properties
IUPAC Name |
2-phenylmethoxy-N-[(5-thiophen-3-ylfuran-2-yl)methyl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3S/c20-18(12-21-11-14-4-2-1-3-5-14)19-10-16-6-7-17(22-16)15-8-9-23-13-15/h1-9,13H,10-12H2,(H,19,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMMSBAUVNKTJDQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC(=O)NCC2=CC=C(O2)C3=CSC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares key structural features and properties of the target compound with analogs from the evidence:
Key Observations :
- Heterocyclic Diversity : The target’s thiophene-furan system is distinct from thiazole () or nitroethene-containing analogs (). Thiophene’s electron-rich nature may enhance binding to aromatic receptors compared to thiazole’s electronegative nitrogen .
- Substituent Effects : The benzyloxy group in the target differs from electron-withdrawing groups (e.g., chloro in ) or sulfonamides (), likely altering solubility and metabolic stability .
Physicochemical Properties
- Melting Points : The target’s melting point is unreported, but analogs with rigid aromatic systems (e.g., ’s 216–218°C) suggest higher thermal stability due to crystalline packing via hydrogen bonds (N–H⋯N in ) .
- Solubility : The benzyloxy group may reduce aqueous solubility compared to polar sulfonamides () but improve lipid bilayer penetration .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
